6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine

• Molecular Formula: C13H18N4O5
• Molecular Weight: 310.31 g/mol
• InChI: InChI=1S/C13H18N4O5/c1-3-21-11-8-10(14-5-15-11)17(6-16-8)12-13(2,20)9(19)7(4-18)22-12/h5-7,9,12,18-20H,3-4H2,1-2H3/t7-,9-,12-,13-/m1/s1
• InChIKey: HBAKHTMGTWMKKL-NHULRPGXSA-N

6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine: Structural Profile and In-Class Positioning for Research Procurement

6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine (CAS 848750-87-8) is a purine nucleoside analog featuring dual modifications: a 2′-C-methyl group on the ribofuranosyl sugar and a 6-ethoxy substituent on the purine base . It belongs to the 2′-C-methyl nucleoside class, which includes potent inhibitors of hepatitis C virus (HCV) RNA replication such as 2′-C-methyladenosine and 2′-C-methylguanosine [1]. The compound is characterized as a 6-modified purine nucleoside derivative with molecular formula C13H18N4O5 and molecular weight 310.31 . The 6-ethoxy substitution increases lipophilicity relative to unsubstituted purine analogs, a physicochemical feature that may influence cellular uptake and metabolic activation [2].

2′-C-methyl purine nucleoside SAR probe

6-ethoxy modification for lipophilicity and H-bond exploration

HCV NS5B polymerase inhibition research context

• [1] Zhang H, Zhou L, Coats S, et al. Synthesis of purine modified 2′-C-methyl nucleosides as potential anti-HCV agents. Bioorganic & Medicinal Chemistry Letters. 2011;21(22):6788-6792. View Source
• [2] CD BioGlyco. 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine (Cat. No. X25-06-LY391). Product technical datasheet. View Source

Why 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine Cannot Be Replaced by Generic 2′-C-Methyl Nucleosides in Research Applications

Within the 2′-C-methyl nucleoside class, substitution of the 6-position on the purine base profoundly modulates antiviral potency, cytotoxicity, and metabolic activation profiles. Structure-activity relationship (SAR) studies on 6-modified purine 2′-C-methyl nucleosides demonstrate that the nature of the 6-substituent (e.g., amino, alkoxy, chloro, thio) directly determines anti-HCV replicon activity, with some derivatives exhibiting sub-micromolar EC50 values while others remain inactive [1]. The 6-ethoxy modification introduces distinct physicochemical properties including altered lipophilicity (LogP ≈ -0.7) and hydrogen bonding capacity relative to the 6-amino (adenosine) or 6-oxo (guanosine/inosine) analogs . Furthermore, the 2′-C-methyl group itself is a critical determinant of NS5B polymerase inhibition; its removal in ribofuranosyl analogs results in loss of antiviral activity [2]. These interdependent structural features mean that interchange with unmodified 2′-C-methyladenosine, 2′-C-methylguanosine, or 6-alkoxy variants with different chain lengths yields non-equivalent experimental outcomes, precluding simple generic substitution.

6-position substitution alters SAR

Ethoxy vs. amino/oxo modification may shift antiviral activity and metabolic activation profiles.

Alkoxy chain length impacts activity

Methoxy, ethoxy, or propoxy substitution may produce distinct anti-HCV replicon outcomes.

2′-C-methyl removal abolishes polymerase inhibition

Loss of the 2′-C-methyl group eliminates NS5B polymerase inhibition capability, precluding generic substitution.

• [1] Zhang H, Zhou L, Coats S, et al. Synthesis of purine modified 2′-C-methyl nucleosides as potential anti-HCV agents. Bioorganic & Medicinal Chemistry Letters. 2011;21(22):6788-6792. View Source
• [2] Carroll SS, Tomassini JE, Bosserman M, et al. Inhibition of hepatitis C virus RNA replication by 2′-modified nucleoside analogs. Journal of Biological Chemistry. 2003;278(14):11979-11984. View Source

Quantitative Evidence Guide: Measurable Differentiation of 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine from Closest Analogs

Structural Differentiation: 6-Ethoxy versus 6-Amino (Adenosine) and 6-Oxo (Guanosine) Analogs

The compound features a 6-ethoxy substituent on the purine base, distinguishing it from the 6-amino group in 2′-C-methyladenosine and the 6-oxo group in 2′-C-methylguanosine. This modification alters physicochemical parameters including hydrogen bond donor/acceptor count (3 donors, 8 acceptors vs. 4/7 for 2′-C-methyladenosine) and lipophilicity (LogP -0.7) [1]. SAR studies on 6-substituted 2′-C-methyl purine nucleosides demonstrate that alkoxy substitutions (methoxy, ethoxy, propoxy) produce distinct anti-HCV activity profiles, with activity retained for certain chain lengths but not others [2].

Structural Differentiation

Class-level

6-ethoxy vs 6-amino: 3 vs 4 H-bond donors, ΔLogP not reported

Altered H-bond and lipophilicity profile; informs SAR probe design

In silico calculations; class-level inference

Evidence Dimension	Molecular structural features (6-position substituent, H-bond donor/acceptor count, LogP)
Target Compound Data	6-Ethoxy substituent; 3 H-bond donors, 8 H-bond acceptors; LogP -0.7
Comparator Or Baseline	2′-C-Methyladenosine: 6-Amino substituent; 4 H-bond donors, 7 H-bond acceptors; LogP not reported
Quantified Difference	Difference of -1 H-bond donor, +1 H-bond acceptor; structural and lipophilicity divergence
Conditions	In silico physicochemical property calculations from vendor technical datasheets

Why This Matters

The altered hydrogen bonding and lipophilicity profile influences metabolic activation efficiency and target engagement, making the compound a distinct chemical probe for SAR expansion within the 2′-C-methyl purine series.

• [1] Cayman Chemical. 2′-C-Methyladenosine (Item No. 23062). Product technical datasheet. View Source
• [2] Zhang H, Zhou L, Coats S, et al. Synthesis of purine modified 2′-C-methyl nucleosides as potential anti-HCV agents. Bioorganic & Medicinal Chemistry Letters. 2011;21(22):6788-6792. View Source

Potency Benchmarking Against 2′-C-Methyladenosine in HCV Replication Inhibition

The parent 2′-C-methyladenosine exhibits an IC50 of 0.3 µM against HCV replication in Huh-7 human hepatoma cells and an IC50 of 1.9 µM against NS5B polymerase in enzymatic assays [1]. 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine represents a 6-modified derivative within a SAR series where 6-substitution modulates activity; however, specific EC50/IC50 values for the 6-ethoxy analog have not been published in peer-reviewed literature or are not publicly available as of this analysis [2].

HCV Replication Inhibition

Data to verify

Target IC50 not reported; 2′-C-Methyladenosine IC50 0.3 µM

Research tool for SAR; potency-optimized lead not established

Published data unavailable for 6-ethoxy analog

Evidence Dimension	Anti-HCV replication inhibitory potency
Target Compound Data	Not reported in accessible primary literature
Comparator Or Baseline	2′-C-Methyladenosine: IC50 = 0.3 µM (HCV replication, Huh-7 cells); IC50 = 1.9 µM (NS5B polymerase enzymatic assay)
Quantified Difference	Cannot be quantified due to absence of published data for target compound
Conditions	Huh-7 human hepatoma cell replicon system; NS5B polymerase enzymatic assay

Why This Matters

This evidence gap underscores the compound's status as a research tool for SAR investigation rather than a potency-optimized lead; procurement decisions should be driven by the need to explore the 6-ethoxy structural space rather than expectation of predefined antiviral potency.

• [1] Cayman Chemical. 2′-C-Methyladenosine (Item No. 23062). Product technical datasheet; Selleck Chemicals. 2′-C-Methyladenosine product information. View Source
• [2] Zhang H, Zhou L, Coats S, et al. Synthesis of purine modified 2′-C-methyl nucleosides as potential anti-HCV agents. Bioorganic & Medicinal Chemistry Letters. 2011;21(22):6788-6792 (Note: 6-ethoxy analog data not reported in abstract or accessible portion of this publication). View Source

Potency Benchmarking Against 7-Deaza-2′-C-methyladenosine (MK-0608) in HCV Replication

7-Deaza-2′-C-methyladenosine (MK-0608), a closely related analog featuring a 7-deaza modification to the purine base, demonstrates an EC50 of 0.3 µM (EC90 = 1.3 µM) against HCV genotype 1b replicon . MK-0608 advanced to Phase 1 clinical development before discontinuation, establishing it as a benchmark for 2′-C-methyl purine analog potency [1]. 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine differs structurally via retention of the N7 atom and introduction of a 6-ethoxy group, representing an orthogonal SAR vector.

HCV Replicon EC50 (vs MK-0608)

Context-dependent

Target not reported; MK-0608 EC50 0.3 µM (EC90 1.3 µM)

Orthogonal SAR vector; benchmark for 6-alkoxy/N7 retention studies

MK-0608 clinical-stage comparator; cross-study comparison

Evidence Dimension	Anti-HCV replicon inhibitory activity
Target Compound Data	Not reported in accessible primary literature
Comparator Or Baseline	7-Deaza-2′-C-methyladenosine (MK-0608): EC50 = 0.3 µM; EC90 = 1.3 µM
Quantified Difference	Cannot be quantified due to absence of published data for target compound
Conditions	Subgenomic HCV genotype 1b replicon assay

Why This Matters

MK-0608 serves as a validated positive control and potency benchmark; researchers evaluating 6-ethoxy analogs can use MK-0608 to contextualize whether 6-alkoxy substitution compensates for retention of the N7 atom relative to the 7-deaza modification.

• [1] Carroll SS, Ludmerer S, Handt L, et al. Robust antiviral efficacy upon administration of a nucleoside analog to hepatitis C virus-infected chimpanzees. Antimicrobial Agents and Chemotherapy. 2009;53(3):926-934. View Source

Physicochemical Differentiation: Calculated Lipophilicity and Solubility Profile

The target compound exhibits a calculated LogP value of -0.7 . In comparison, the structurally related MK-0608 (7-deaza-2′-C-methyladenosine) has a calculated LogP of 0.22 , indicating that the 6-ethoxy substitution in the target compound imparts a modest increase in hydrophilicity relative to the 7-deaza-6-amino analog. This difference may influence aqueous solubility, membrane permeability, and metabolic stability profiles.

Lipophilicity (LogP)

Data to verify

-0.7

ΔLogP -0.92 vs MK-0608 (0.22); more hydrophilic

In silico calculation; sources not specified

Evidence Dimension	Calculated lipophilicity (LogP)
Target Compound Data	LogP = -0.7
Comparator Or Baseline	7-Deaza-2′-C-methyladenosine (MK-0608): LogP = 0.22
Quantified Difference	ΔLogP = -0.92 (more hydrophilic)
Conditions	In silico calculation methods as reported in vendor technical datasheets

Why This Matters

The distinct lipophilicity profile may confer differential solubility and membrane permeability characteristics, potentially impacting cell-based assay performance and in vivo pharmacokinetic behavior if the compound is advanced beyond in vitro studies.

Research and Industrial Application Scenarios for 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine

Structure-Activity Relationship (SAR) Expansion in HCV NS5B Polymerase Inhibitor Discovery

This compound enables systematic exploration of 6-alkoxy substitution effects within the 2′-C-methyl purine scaffold. Researchers can benchmark its anti-HCV replicon activity against 2′-C-methyladenosine (IC50 = 0.3 µM) and 7-deaza-2′-C-methyladenosine (EC50 = 0.3 µM) to determine whether 6-ethoxy substitution maintains or modulates antiviral potency [1]. Such SAR studies are critical for understanding the tolerance of the NS5B polymerase active site to 6-position modifications and for guiding medicinal chemistry optimization of next-generation HCV inhibitors.

Physicochemical Property Profiling of 6-Modified 2′-C-Methyl Nucleosides

With a calculated LogP of -0.7, this compound provides a distinct lipophilicity point relative to related analogs (e.g., MK-0608 LogP = 0.22) [1]. It is suitable for parallel assessment of solubility, permeability (e.g., Caco-2 or PAMPA assays), and metabolic stability across a panel of 6-modified 2′-C-methyl purine nucleosides. The resulting data can inform predictive ADME models for this chemical series.

Comparative Anticancer Screening in Lymphoid Malignancy Models

Purine nucleoside analogs as a class exhibit broad antitumor activity targeting indolent lymphoid malignancies via inhibition of DNA synthesis and induction of apoptosis [1]. This compound serves as a 6-ethoxy/2′-C-methyl dual-modified analog for comparative cytotoxicity and antiproliferative profiling against reference purine nucleoside antimetabolites (e.g., cladribine, fludarabine) in leukemia and lymphoma cell lines.

Enzymatic Activation and Triphosphate Formation Studies

2′-C-Methyl nucleosides require intracellular conversion to their 5′-triphosphate forms to inhibit viral RNA-dependent RNA polymerases [1]. The 6-ethoxy group may alter substrate recognition by cellular kinases responsible for the initial phosphorylation step. This compound can be employed in comparative intracellular metabolism studies to quantify triphosphate formation rates relative to 2′-C-methyladenosine, providing insights into the rate-limiting steps of prodrug activation.

Application

Selection Property

Validation Focus

HCV polymerase inhibitor SAR studies

6-position substitution tolerance

Replicon assay benchmarking

Nucleoside physicochemical profiling

Lipophilicity and permeability parameters

ADME model development

Anticancer screening in lymphoid models

Cytotoxicity and antiproliferative response

Apoptosis and viability endpoints

Intracellular triphosphate formation studies

Kinase activation efficiency

Triphosphate quantification

• [1] Cayman Chemical. 2′-C-Methyladenosine (Item No. 23062). Product technical datasheet; InvivoChem. 6-Ethoxy-9-beta-D-(2-C-methyl-ribofuranosyl)purine (Cat No. V55583). Product technical datasheet. View Source
• [2] Carroll SS, Tomassini JE, Bosserman M, et al. Inhibition of hepatitis C virus RNA replication by 2′-modified nucleoside analogs. Journal of Biological Chemistry. 2003;278(14):11979-11984. View Source